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Compound of Interest

4-(4-
Compound Name: _ _ o
Diethylaminophenylazo)pyridine

Cat. No.: B1340596

For the attention of: Researchers, Scientists, and Drug Development Professionals.

Disclaimer: This document summarizes the currently available information on 4-(4-
Diethylaminophenylazo)pyridine. Data for this specific compound is limited, and therefore,
some sections of this guide are based on findings from closely related analogues. This
information is intended for research purposes only and not for human or veterinary use.

Introduction

4-(4-Diethylaminophenylazo)pyridine is a heterocyclic azo dye containing a pyridine ring and
a diethylaniline moiety. Azo compounds are a well-established class of chemicals with diverse
applications, including as dyes, indicators, and in recent years, as potential therapeutic agents.
The presence of the pyridine ring, a common scaffold in medicinal chemistry, and the
diethylamino group, an electron-donating substituent, suggests that this molecule may possess
interesting biological and chemical properties worthy of investigation. Pyridine-containing azo
dyes have been explored for their dyeing capabilities and potential antimicrobial activities.[1][2]
[3] This guide provides a summary of the known chemical properties, a likely synthesis
protocol, and explores the potential research applications of 4-(4-
Diethylaminophenylazo)pyridine based on available data for analogous compounds.

Chemical and Physical Properties
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Limited experimental data is available for 4-(4-Diethylaminophenylazo)pyridine. The
following table summarizes the basic chemical properties.

Property Value Reference
Molecular Formula Ci1sHisNa4 [4]
Molecular Weight 254.33 g/mol [4]

4-(4'-Pyridylazo)-N,N-
diethylaniline; diethyl-[4-
(pyridin-4-ylazo)-phenyl]-

Synonyms amine; (E)-N,N-diethyl-4- [4]
(pyridin-4-yldiazenyl)aniline;
N,N-Diethyl-4-[(E)-(pyridin-4-

yl)diazenyl]aniline

) 98% (as commercially
Purity _ [4]
available)

Synthesis

A detailed experimental protocol for the synthesis of 4-(4-Diethylaminophenylazo)pyridine
has not been published. However, a reliable synthesis can be inferred from the published
procedure for the closely related isomer, N,N-Diethyl-4-[(E)-(pyridin-3-yl)diazenyl]aniline.[5] The
proposed synthesis involves a diazotization reaction of 4-aminopyridine followed by an azo
coupling reaction with N,N-diethylaniline.

Experimental Protocol: Proposed Synthesis

Materials:

4-Aminopyridine

Sodium nitrite (NaNO32)

Hydrochloric acid (HCI)

N,N-Diethylaniline[6]
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e Sodium hydroxide (NaOH) or other suitable base
« Ethanol

e Ice

Procedure:

» Diazotization of 4-Aminopyridine:

o Dissolve 4-aminopyridine in a dilute solution of hydrochloric acid and cool the mixture to O-
5 °Cin an ice bath.

o Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the 4-
aminopyridine solution while maintaining the temperature between 0-5 °C.

o Stir the mixture for a short period at this temperature to ensure the complete formation of
the 4-pyridinediazonium chloride salt.

e Azo Coupling:

[¢]

In a separate vessel, dissolve N,N-diethylaniline in ethanol and cool the solution in an ice
bath.

o Slowly add the freshly prepared, cold 4-pyridinediazonium chloride solution to the N,N-
diethylaniline solution with vigorous stirring.

o Maintain the temperature below 5 °C during the addition.

o After the addition is complete, slowly add a solution of sodium hydroxide or another
suitable base to make the reaction mixture alkaline, which facilitates the coupling reaction.
A colored precipitate should form.

e Isolation and Purification:
o Allow the reaction to stir in the cold for a few hours to ensure complete precipitation.

o Collect the crude product by filtration and wash it with cold water.
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o The crude product can be purified by recrystallization from a suitable solvent, such as
ethanol, to yield red, plate-like crystals.[5]

Synthesis Workflow Diagram

Step 1: Diazotization

4-Aminopyridine in HCI (aq) NaNO2 (aq)

Add dropwise Add dropwise

Step 2: Azo Coupling

4-Pyridinediazonium Chloride

(0-5 °C) N,N-Diethylaniline in Ethanol

Add slowly to i

Reaction Mixture
(pH adjustment with base)

Filtration

Step 3: Isolation & Purification

Crude Product (Precipitate)

iRecrystallization

Purified 4-(4-Diethylaminophenylazo)pyridine

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 4-(4-Diethylaminophenylazo)pyridine.

Potential Research Applications
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While specific biological data for 4-(4-Diethylaminophenylazo)pyridine is lacking, the
structural motifs present in the molecule suggest several avenues for research.

Antimicrobial and Antifungal Activity

Pyridine-containing azo dyes have demonstrated promising antimicrobial and antifungal
activities.[1][2][3] Therefore, it is plausible that 4-(4-Diethylaminophenylazo)pyridine could be
investigated for its efficacy against various bacterial and fungal strains.

Anticancer and Antiproliferative Studies

Pyridine derivatives are a cornerstone of many anticancer drugs.[7] The antiproliferative activity
of novel pyridine compounds is an active area of research.[8] Investigating the cytotoxic effects
of 4-(4-Diethylaminophenylazo)pyridine on various cancer cell lines could be a valuable
research direction.

Dyeing and Material Science

As a colored compound, this chemical has potential applications as a disperse dye for synthetic
fibers like polyester.[9] Furthermore, related azo dyes have been studied for their non-linear
optical properties, which could be relevant in materials science.[5][10]

Signaling Pathways and Mechanism of Action
(Hypothetical)

The mechanism of action for the potential biological activities of 4-(4-
Diethylaminophenylazo)pyridine is currently unknown. For many pyridine-based drugs, the
nitrogen atom of the pyridine ring is crucial for binding to biological targets. Research into the
mechanism would likely involve computational docking studies to predict potential protein
targets, followed by in vitro assays to validate these interactions.

A hypothetical workflow for investigating the mechanism of action is presented below.
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Caption: A logical workflow for investigating the mechanism of action.

Conclusion and Future Directions

4-(4-Diethylaminophenylazo)pyridine is a research chemical with potential applications in
medicinal chemistry and material science. While direct experimental data is scarce, its
structural similarity to other biologically active pyridine azo dyes suggests that it warrants
further investigation. Future research should focus on:

o Confirmation of the proposed synthesis and full chemical characterization.

o Screening for biological activity, including antimicrobial, antifungal, and antiproliferative
effects.

« If biological activity is confirmed, subsequent studies to elucidate the mechanism of action
and identify molecular targets.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1340596?utm_src=pdf-body-img
https://www.benchchem.com/product/b1340596?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Exploration of its properties as a dye and for applications in materials science.

This technical guide provides a foundational understanding of 4-(4-
Diethylaminophenylazo)pyridine based on the currently available information and highlights
its potential as a subject for future scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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